1,4-Dimethyl(~2~H_4_)benzene
Cat. No. B097554
Key on ui cas rn:
16034-43-8
M. Wt: 110.19 g/mol
InChI Key: URLKBWYHVLBVBO-LNFUJOGGSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
[Compound]
Name
PCy3
Quantity
0.05 mmol
Type
reagent
Reaction Step Three
Name
Yield
74
Identifiers
|
NAME
|
1138
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
0.5 mmol
|
|
Type
|
reactant
|
|
Smiles
|
COc1ccc(C)cc1
|
Step Two
|
Name
|
|
|
Quantity
|
0 mmol
|
|
Type
|
reactant
|
|
Smiles
|
C[Mg]Br
|
Step Three
[Compound]
|
Name
|
PCy3
|
|
Quantity
|
0.05 mmol
|
|
Type
|
reagent
|
|
Smiles
|
|
Conditions
Temperature
|
Control Type
|
UNSPECIFIED
|
|
Setpoint
|
110 °C
|
Other
Outcomes
Product
Details
Reaction Time |
20 min |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
Cc1ccc(C)cc1
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD | 74 |
Analyses
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
isolated yield
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
Procedure details
[Compound]
Name
PCy3
Quantity
0.05 mmol
Type
reagent
Reaction Step Three
Name
Yield
74
Identifiers
|
NAME
|
1138
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
0.5 mmol
|
|
Type
|
reactant
|
|
Smiles
|
COc1ccc(C)cc1
|
Step Two
|
Name
|
|
|
Quantity
|
0 mmol
|
|
Type
|
reactant
|
|
Smiles
|
C[Mg]Br
|
Step Three
[Compound]
|
Name
|
PCy3
|
|
Quantity
|
0.05 mmol
|
|
Type
|
reagent
|
|
Smiles
|
|
Conditions
Temperature
|
Control Type
|
UNSPECIFIED
|
|
Setpoint
|
110 °C
|
Other
Outcomes
Product
Details
Reaction Time |
20 min |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
Cc1ccc(C)cc1
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD | 74 |
Analyses
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
isolated yield
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
